N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H24N2O/c1-13-5-3-7-15(11-13)17-16(19)8-10-18-9-4-6-14(2)12-18/h3,5,7,11,14H,4,6,8-10,12H2,1-2H3,(H,17,19)
• InChI Key: TUTMXUDWEVNJIT-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC=CC(=C2)C

Description

N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide, also known as 3-MeO-PCP, is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. This compound has been used in scientific research to study the mechanism of action of NMDA receptors and their role in various neurological disorders.

Mechanism of Action

N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is a non-competitive NMDA receptor antagonist that binds to the PCP site of the receptor. This binding inhibits the influx of calcium ions into the cells, leading to the suppression of glutamate neurotransmission. This mechanism of action is similar to that of other dissociative anesthetics such as ketamine and phencyclidine.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide include altered perception, dissociation, and anesthesia. This compound also produces sedative and analgesic effects, as well as changes in mood and cognition. In addition, N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to increase heart rate and blood pressure, as well as cause respiratory depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in lab experiments is its high potency and selectivity for NMDA receptors. This allows for precise and controlled manipulation of glutamate neurotransmission. However, one limitation is the potential for toxicity and adverse effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. One area of interest is the potential therapeutic applications of NMDA receptor antagonists in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another area of research is the development of more selective and safer NMDA receptor antagonists for clinical use. Additionally, further studies are needed to elucidate the long-term effects of N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide on brain function and behavior.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide involves the reaction of 3-methylphenyl magnesium bromide with 3-methylpiperidine-1-carboxaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final product is purified using column chromatography to obtain a white crystalline powder.

Scientific Research Applications

N-(3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been used in scientific research to study the mechanism of action of NMDA receptors, which play a crucial role in synaptic plasticity, learning, and memory. This compound has also been used to investigate the potential therapeutic effects of NMDA receptor antagonists in various neurological disorders such as depression, anxiety, and schizophrenia.